N-[3-(morpholine-4-carbonyl)thiophen-2-yl]-3-phenylpropanamide

• IUPAC Name: N-[3-(morpholine-4-carbonyl)thiophen-2-yl]-3-phenylpropanamide
• InChI: InChI=1S/C18H20N2O3S/c21-16(7-6-14-4-2-1-3-5-14)19-17-15(8-13-24-17)18(22)20-9-11-23-12-10-20/h1-5,8,13H,6-7,9-12H2,(H,19,21)
• InChI Key: YQAXZNOLQAWJDO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=C(SC=C2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

N-[3-(morpholine-4-carbonyl)thiophen-2-yl]-3-phenylpropanamide is a complex organic compound that features a morpholine ring, a thiophene ring, and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(morpholine-4-carbonyl)thiophen-2-yl]-3-phenylpropanamide typically involves multi-step organic reactions. One common approach is to start with the thiophene ring, which is then functionalized with a morpholine group through a series of substitution reactions. The phenylpropanamide moiety is introduced in the final steps through amide bond formation.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and automated purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[3-(morpholine-4-carbonyl)thiophen-2-yl]-3-phenylpropanamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield thiophene sulfoxide, while reduction of the carbonyl group can produce the corresponding alcohol.

Scientific Research Applications

N-[3-(morpholine-4-carbonyl)thiophen-2-yl]-3-phenylpropanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-(morpholine-4-carbonyl)thiophen-2-yl]-3-phenylpropanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(4-morpholinylcarbonyl)-2-thienyl]nicotinamide
• N-[3-(4-morpholinylcarbonyl)phenyl]-N’-(2-thienylcarbonyl)thiourea
• 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide

Uniqueness

N-[3-(morpholine-4-carbonyl)thiophen-2-yl]-3-phenylpropanamide stands out due to its unique combination of functional groups, which confer distinct chemical reactivity and biological activity. This makes it a valuable compound for various research and industrial applications.